3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: 3-(3-bromophenyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C11H12BrNO2/c12-9-3-1-2-8(6-9)11(10(14)15)4-5-13-7-11/h1-3,6,13H,4-5,7H2,(H,14,15)
• InChI Key: GZNIOGJFWGIBNA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=CC(=CC=C2)Br)C(=O)O

Description

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid is a pyrrolidine-based carboxylic acid derivative featuring a bromophenyl substituent at the 3-position of the pyrrolidine ring. The bromine atom at the meta position of the phenyl ring contributes to its electronic and steric profile, making it a valuable intermediate in drug discovery, particularly for targeting neurological and oncological pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid can be achieved through several methods. One common approach involves the organocatalytic enantioselective Michael addition reactions of 4-alkyl-substituted 4-oxo-2-enoates with nitroalkanes . This method allows for the production of highly enantiomerically enriched pyrrolidine derivatives.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale organic synthesis techniques. These methods may include the use of specialized catalysts and controlled reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to optimize the reaction rates and yields.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce carboxylic acids or ketones, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid has diverse applications across scientific research, including chemistry, biology, medicine, and industry. It is utilized as a building block in synthesizing complex organic molecules, investigated as a biochemical probe for studying enzyme interactions, explored for potential therapeutic properties, and used in developing novel materials and chemical processes. The mechanism of action involves interaction with specific molecular targets like enzymes or receptors, where the bromophenyl group engages in π-π interactions with aromatic residues in proteins, and the pyrrolidine ring forms hydrogen bonds with amino acid side chains to modulate the activity of target proteins, leading to various biological effects.

Applications in Chemistry

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid is employed as a building block in the synthesis of complex organic molecules and pharmaceuticals. Its unique structure, particularly the presence of a bromine atom, allows it to participate in specific interactions and reactions, making it valuable for various research applications.

Applications in Biology

This compound is investigated for its potential biological activities, including enzyme inhibition and receptor binding. It is also explored as a biochemical probe to study enzyme interactions.

Applications in Medicine

The compound is explored for its potential therapeutic applications, including anti-inflammatory and anticancer activities, and as a precursor for drug development. In particular, it serves as an important intermediate in the synthesis of various pharmaceuticals, especially in the development of drugs targeting neurological disorders .

Applications in Industry

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid is utilized in the development of novel materials and chemical processes and in the production of specialty chemicals and materials.

Similar Compounds

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid can be compared to similar compounds:

• 3-[(3-Bromophenyl)methyl]pyrrolidine: This compound lacks the carboxylic acid group but shares the bromophenyl and pyrrolidine moieties.
• 3-[(3-Chlorophenyl)methyl]pyrrolidine-3-carboxylic acid: This has a similar structure but with a chlorine atom instead of bromine.
• 3-[(3-Methylphenyl)methyl]pyrrolidine-3-carboxylic acid: This contains a methyl group instead of bromine.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Key Compounds

Compound Name	CAS	Molecular Formula	MW (g/mol)	Key Substituents
3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid*	-	C₁₁H₁₂BrNO₂	270.12	3-Bromophenyl
3-(2-Bromophenyl)pyrrolidine-3-carboxylic acid	1781108-77-7	C₁₁H₁₂BrNO₂	270.12	2-Bromophenyl
Boc-protected derivative	1161787-83-2	C₁₆H₂₀BrNO₄	370.24	Boc group, 3-Bromophenyl
Hydrochloride salt	1423037-48-2	C₁₁H₁₃BrClNO₂	306.58	HCl salt
4-[(4-Bromophenyl)methyl]-3-CF₃ analog	2060037-41-2	C₁₃H₁₃BrF₃NO₂	360.15	CF₃, 4-Bromobenzyl

*Assumed based on structural analogs.

Biological Activity

3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid is a compound that has garnered attention in pharmacological research due to its potential biological activities. This article delves into its synthesis, biological properties, mechanisms of action, and relevant case studies, supported by diverse sources.

• IUPAC Name : 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid
• Molecular Formula : C11H12BrNO2
• Molecular Weight : 270.12 g/mol

Synthesis

The synthesis of 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid typically involves the reaction of pyrrolidine derivatives with bromophenyl compounds. The process is characterized by the formation of a carboxylic acid functional group, which is crucial for its biological activity.

Antimicrobial Activity

Research indicates that pyrrolidine derivatives, including 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid, exhibit significant antimicrobial properties. In vitro studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL for related compounds .

Compound	MIC (mg/mL)	Target Organisms
3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid	TBD	S. aureus, E. coli
Related Pyrrolidine Derivative	0.0039 - 0.025	S. aureus, E. coli

Anticancer Activity

The compound's anticancer potential has also been explored. In studies involving human lung adenocarcinoma (A549) cell lines, certain pyrrolidine derivatives demonstrated cytotoxic effects, suggesting that modifications in the structure could enhance their efficacy against cancer cells . The mechanism often involves inducing apoptosis in cancer cells or inhibiting key signaling pathways.

The biological activity of 3-(3-Bromophenyl)pyrrolidine-3-carboxylic acid is hypothesized to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes critical for bacterial survival or cancer cell proliferation.
• Receptor Binding : It could bind to receptors involved in cellular signaling pathways, altering normal cellular functions.

Case Studies

• Antimicrobial Efficacy : A study evaluated various pyrrolidine derivatives against multidrug-resistant strains of bacteria. The results indicated that structural modifications significantly affected their antimicrobial potency, underscoring the importance of halogen substitutions in enhancing bioactivity .
• Cytotoxicity Assessment : In another investigation, the cytotoxic effects of several pyrrolidine derivatives were compared using the MTT assay on A549 cells and non-cancerous HSAEC-1 KT cells. Results showed that certain modifications led to increased cytotoxicity against cancer cells while maintaining lower toxicity towards normal cells .